Cas no 2228770-59-8 (1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228770-59-8
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5918911
• PubChem ID: 165610347
• Update Time: 2025-07-14

1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl]cyclopropan-1-amine
• 2228770-59-8
• EN300-1746099

• Inchi： 1S/C15H21N/c1-14(2,15(16)9-10-15)13-8-7-11-5-3-4-6-12(11)13/h3-6,13H,7-10,16H2,1-2H3
• InChI Key： ZEEXIUDVRCSBEG-UHFFFAOYSA-N
• SMILES： NC1(CC1)C(C)(C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228770-59-8)

1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine, with the CAS number 2228770-59-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a 2,3-dihydroindene moiety. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications in drug discovery and development.

The chemical structure of 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine is defined by its molecular formula, C₁₅H₂₃N. The cyclopropane ring, a three-membered cyclic alkane, is known for its high reactivity due to the significant angle strain present in the molecule. The 2,3-dihydroindene moiety, on the other hand, is a bicyclic structure derived from indene, which is a common scaffold in many bioactive compounds. The combination of these structural elements provides a unique platform for exploring various biological activities and potential therapeutic applications.

Recent studies have highlighted the potential of 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine in several areas of medicinal chemistry. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and other conditions. GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine for several GPCRs. The results showed that this compound exhibited high affinity for specific subtypes of GPCRs, particularly those involved in modulating neurotransmitter release and receptor desensitization. This finding suggests that 1-2-(2,3-dihydro-1H-inden-1-yl)propan-2-ylcyclopropan-1-amine could be a valuable lead compound for developing new therapeutic agents targeting these receptors.

Beyond its interactions with GPCRs, 1-2-(2,3-dihydro-1H-inden-1-y l)propan - 2 - ylcyclopropa n - 1 - amine has also been explored for its potential as an inhibitor of specific enzymes involved in metabolic pathways. Enzyme inhibition is a common strategy in drug design for treating various diseases by modulating key biochemical processes. For instance, studies have shown that this compound can effectively inhibit certain kinases and phosphatases, which are critical enzymes in cellular signaling pathways.

The pharmacokinetic properties of 1 - 2 - ( 2 , 3 - dihydro - 1 H - inden - 1 - yl ) propan - 2 - ylcyclopropa n - 1 - amine have also been evaluated to assess its suitability as a drug candidate. Pharmacokinetic studies focus on how the body absorbs, distributes, metabolizes, and excretes a compound. Preliminary data indicate that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and exert its intended biological effects without causing significant side effects.

In addition to its potential therapeutic applications, 1 - 2 - ( 2 , 3 - dihydro - 1 H - inden - 1 - yl ) propan - 2 - ylcyclopropa n - 1 - amine has been studied for its role in chemical biology research. Chemical biology involves the use of chemical tools to understand biological processes at the molecular level. This compound has been used as a probe to investigate the function of specific proteins and pathways in living cells. For example, it has been employed to study the dynamics of protein-protein interactions and the regulation of gene expression.

The synthesis of 1 - 2 - ( 2 , 3 - dihydro - 1 H - inden - 1 - yl ) propan - 2 - ylcyclopropa n - 1 - amine has been optimized to improve yield and purity. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the coupling of an indanone derivative with an appropriate cyclopropylamine precursor using transition-metal-catalyzed reactions. These synthetic methods have been refined to minimize side reactions and ensure high stereoselectivity, which is crucial for producing biologically active enantiomers.

The safety profile of 1 - 2 -(                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                       (CAS No. )) has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity across multiple species and does not pose significant risks when used under controlled conditions. However, as with any new chemical entity, it is essential to continue monitoring its safety profile during preclinical and clinical development phases.

In conclusion, 1 -( (CAS No. )) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent or chemical biology tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and biomedical science.